Cas no 898768-25-7 ( )

• Product Name: &nbsp
• CAS No: 898768-25-7
• MF: C₁₇H₁₇FO
• MW: 256.314688444138
• CID: 879686
• PubChem ID: 24726185
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-(2,3-dimethylphenyl)-3-(4-fluorophenyl)propan-1-one
• 2',3'-DIMETHYL-3-(4-FLUOROPHENYL)PROPIOPHENONE
• AKOS016021752
• DTXSID90644578
• 898768-25-7
• MFCD03843576
•  

• MDL： MFCD03843576
• Inchi： 1S/C17H17FO/c1-12-4-3-5-16(13(12)2)17(19)11-8-14-6-9-15(18)10-7-14/h3-7,9-10H,8,11H2,1-2H3
• InChI Key： CCZRCVAGRIYHPT-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC(C1C=CC=C(C)C=1C)=O

Computed Properties

• Exact Mass: 256.12600
• Monoisotopic Mass: 256.126343324g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.09
• Boiling Point: 392.1°C at 760 mmHg
• Flash Point: 165.9°C
• Refractive Index: 1.551
• PSA: 17.07000
• LogP: 4.25800